![molecular formula C15H14N6O B3865372 N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine](/img/structure/B3865372.png)
N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine
Overview
Description
N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine, also known as BBTD, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BBTD has been found to exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. In
Mechanism of Action
The mechanism of action of N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine is not fully understood. However, studies have suggested that N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine may act by inhibiting specific enzymes or signaling pathways that are involved in cancer growth, inflammation, or microbial infections. Further research is needed to fully elucidate the mechanism of action of N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine.
Biochemical and Physiological Effects:
N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has been found to exhibit various biochemical and physiological effects. Studies have shown that N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine can induce apoptosis, or programmed cell death, in cancer cells. N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has also been found to reduce the production of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has been shown to inhibit the growth of various bacterial strains by disrupting their cell membrane.
Advantages and Limitations for Lab Experiments
N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has several advantages for lab experiments. It is relatively easy to synthesize, and high yields and purity can be achieved. N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine is also stable under various conditions, making it suitable for various research applications. However, N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine also has some limitations. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has not been extensively studied in vivo, and further research is needed to assess its safety and efficacy in animal models.
Future Directions
There are several future directions for N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine research. One potential direction is to explore the use of N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine as a potential anti-cancer agent in combination with other chemotherapy drugs. Another direction is to investigate the potential of N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine as an anti-inflammatory agent for the treatment of various inflammatory diseases. Additionally, further research is needed to fully elucidate the mechanism of action of N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine and to assess its safety and efficacy in animal models.
Scientific Research Applications
N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-cancer properties, with studies showing its ability to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has also been found to possess anti-inflammatory properties, with studies demonstrating its ability to reduce inflammation in animal models. Additionally, N~1~-[4-(benzyloxy)benzylidene]-1H-tetrazole-1,5-diamine has been shown to exhibit anti-microbial properties, with studies demonstrating its ability to inhibit the growth of various bacterial strains.
properties
IUPAC Name |
1-[(E)-(4-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N6O/c16-15-18-19-20-21(15)17-10-12-6-8-14(9-7-12)22-11-13-4-2-1-3-5-13/h1-10H,11H2,(H2,16,18,20)/b17-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKKFRDUMUHLAA-LICLKQGHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NN3C(=NN=N3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/N3C(=NN=N3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(E)-(4-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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